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Compound of Interest

Compound Name: hexaaquacobalt(II)

Cat. No.: B1241676 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺, is a coordination complex that imparts a

characteristic pink color to aqueous solutions.[1] The intensity of this color is directly

proportional to the concentration of the ion in the solution. This property allows for the

quantitative determination of its concentration using UV-Visible spectrophotometry, governed

by the Beer-Lambert Law, commonly known as Beer's Law. This technique is a fundamental

analytical method used in various scientific fields for its simplicity, speed, and reliability. This

document provides a detailed protocol for creating a calibration curve and determining the

concentration of an unknown [Co(H₂O)₆]²⁺ solution.

Principle: The Beer-Lambert Law
The Beer-Lambert Law states that the absorbance of light by a solution is directly proportional

to the concentration of the absorbing species and the path length of the light through the

solution. The mathematical expression of this law is:

A = εbc

Where:

A is the absorbance (unitless).
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ε (epsilon) is the molar absorptivity coefficient, a constant specific to the substance at a given

wavelength (units: L mol⁻¹ cm⁻¹). For [Co(H₂O)₆]²⁺, this value is relatively low because the

observed color results from d-d electronic transitions, which are Laporte-forbidden.[2]

b is the path length of the cuvette, typically 1 cm.

c is the concentration of the absorbing species (units: mol L⁻¹).

By measuring the absorbance of several standard solutions of known concentrations, a linear

calibration curve can be plotted. This plot of Absorbance versus Concentration can then be

used to determine the concentration of an unknown sample by measuring its absorbance.[3]

Materials and Instrumentation
Instrumentation:

UV-Visible Spectrophotometer

Matched quartz or plastic cuvettes (1 cm path length)

Reagents:

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) or Cobalt(II) nitrate hexahydrate

(Co(NO₃)₂·6H₂O)

Distilled or deionized water

Glassware and Equipment:

100 mL volumetric flask

10 mL volumetric flasks or test tubes

Volumetric pipettes (1, 2, 5, 10 mL)

Pipette bulb

Beakers
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Parafilm

Experimental Protocols
Protocol 1: Determination of Maximum Wavelength (λmax)

To ensure maximum sensitivity, it is crucial to perform absorbance measurements at the

wavelength where the species absorbs most strongly (λmax). For [Co(H₂O)₆]²⁺, this occurs in

the range of 510-540 nm.[2][4]

Prepare a Stock Solution: Prepare a 0.10 M stock solution of [Co(H₂O)₆]²⁺ by dissolving the

appropriate mass of a cobalt(II) salt (e.g., 2.379 g of CoCl₂·6H₂O) in distilled water in a 100

mL volumetric flask.

Calibrate Spectrophotometer: Use distilled water as a blank to zero the spectrophotometer.

Scan for λmax: Fill a cuvette with the 0.10 M stock solution. Scan the absorbance of the

solution across the visible spectrum from 400 nm to 600 nm.

Identify λmax: Record the absorbance values at different wavelengths and identify the

wavelength that corresponds to the highest absorbance. This is the λmax. All subsequent

measurements will be performed at this wavelength. A representative absorbance spectrum

is shown below.

Data Presentation: Table 1 - Absorbance Spectrum of 0.10 M [Co(H₂O)₆]²⁺
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Wavelength (nm) Absorbance

400 0.039

420 0.063

440 0.131

460 0.274

480 0.361

500 0.440

510 0.471

520 0.457

540 0.307

560 0.139

580 0.057

600 0.037

Note: Data adapted from a representative

experiment using Cobalt(II) Nitrate. Actual

values may vary slightly.[5]

Protocol 2: Preparation of Standard Solutions

Label Flasks: Label four 10 mL volumetric flasks or test tubes as standards 1 through 4.

Perform Dilutions: Use the 0.10 M stock solution to prepare a series of standard solutions via

serial dilution as described in Table 2. Use volumetric pipettes for accurate transfers.

Mix Thoroughly: Ensure each standard solution is mixed completely by inverting the sealed

flask or tube several times.

Data Presentation: Table 2 - Preparation of Standard Solutions
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Standard
Volume of 0.10
M Stock (mL)

Volume of
Distilled H₂O
(mL)

Final Volume
(mL)

Final
Concentration
(M)

1 2.0 8.0 10.0 0.020

2 4.0 6.0 10.0 0.040

3 6.0 4.0 10.0 0.060

4 8.0 2.0 10.0 0.080

Stock 10.0 0.0 10.0 0.100

Protocol 3: Generation of Beer's Law Calibration Curve

Set Wavelength: Set the spectrophotometer to the λmax determined in Protocol 1 (e.g., 510

nm).

Zero the Instrument: Use a cuvette filled with distilled water to zero the absorbance.

Measure Absorbance: Measure and record the absorbance of each of the five standard

solutions (0.020 M to 0.100 M).

Plot Data: Create a graph of Absorbance (y-axis) versus Concentration (x-axis).

Linear Regression: Perform a linear regression on the data points. The resulting graph

should be a straight line passing through the origin, confirming the direct relationship

described by Beer's Law.[3] Record the equation of the line (y = mx + b) and the coefficient

of determination (R²). The R² value should be ≥ 0.99 for a reliable calibration.

Data Presentation: Table 3 - Calibration Curve Data
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Concentration (M) Absorbance at λmax

0.000 (Blank) 0.000

0.020 Measured Value

0.040 Measured Value

0.060 Measured Value

0.080 Measured Value

0.100 Measured Value

Protocol 4: Determination of an Unknown Concentration

Measure Unknown: Using the same instrument settings, measure the absorbance of the

unknown [Co(H₂O)₆]²⁺ solution.

Calculate Concentration: Use the equation of the line from the calibration curve (A = mc + b)

to calculate the concentration (c) of the unknown sample. Substitute the measured

absorbance (A) of the unknown for 'y' and solve for 'x' (concentration).

Concentration = (Absorbance - y-intercept) / slope

Data Presentation: Table 4 - Unknown Sample Analysis

Sample ID Absorbance at λmax
Calculated Concentration
(M)

Unknown 1 Measured Value Calculated Value
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Caption: Experimental workflow for Beer's Law analysis.
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Caption: Logical relationship defined by Beer's Law.

Safety and Disposal
Always wear appropriate Personal Protective Equipment (PPE), including safety goggles and

lab coats.

Cobalt compounds are toxic and should be handled with care.

All cobalt-containing solutions should be disposed of in a designated heavy metal aqueous

waste container. Do not pour down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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